(4-Isopropylpyrimidin-5-yl)methanamine
Cat. No. B8485910
M. Wt: 151.21 g/mol
InChI Key: ODMQLJVPRRZKPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09156798B2
Procedure details
A mixture of 4-(2-fluoropropan-2-yl)pyrimidine-5-carbonitrile (1.0 equiv.) and Raney-nickel in THF (0.5 M) was degassed under vacuum. The resulting mixture was hydrogenated under a fully-inflated balloon at room temperature overnight. The mixture was filtered through a pad of celite and the cake was rinsed with MeOH. The filtrate was concentrated and further dried to give a brown oil, which was purified by silica gel column chromatography (0-20% MeOH in ethyl acetate, 50 g column) to give (30% yield) of pale yellow oil as a 3:2 mixture of the above two products. MS (ESI) m/z 152.0 [M+1]+. MS (ESI) m/z 170.0 [M+1]+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
30%
Identifiers
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REACTION_CXSMILES
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F[C:2]([C:5]1[C:10]([C:11]#[N:12])=[CH:9][N:8]=[CH:7][N:6]=1)([CH3:4])[CH3:3]>C1COCC1.[Ni]>[CH:2]([C:5]1[C:10]([CH2:11][NH2:12])=[CH:9][N:8]=[CH:7][N:6]=1)([CH3:4])[CH3:3]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(C)(C)C1=NC=NC=C1C#N
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Ni]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was degassed under vacuum
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered through a pad of celite
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WASH
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Type
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WASH
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Details
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the cake was rinsed with MeOH
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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further dried
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CUSTOM
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Type
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CUSTOM
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Details
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to give a brown oil, which
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CUSTOM
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Type
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CUSTOM
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Details
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was purified by silica gel column chromatography (0-20% MeOH in ethyl acetate, 50 g column)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C(C)(C)C1=NC=NC=C1CN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 30% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
